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Compound of Interest

Compound Name: Silver-105

CAS No.: 14928-14-4

Cat. No.: B1217868

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper procedures for decontaminating spills involving

Silver-105 (¹⁰⁵Ag). The information is presented in a question-and-answer format to directly

address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What are the primary radiological hazards associated with Silver-105?

Silver-105 is a radioactive isotope with a half-life of 41.29 days.[1][2] It decays by electron

capture to Palladium-105 (¹⁰⁵Pd), emitting gamma radiation and X-rays.[1] The primary hazard

is external exposure to gamma radiation from a spill and potential internal exposure if the

radioactive material is ingested or inhaled.

Q2: What immediate actions should be taken in the event of a Silver-105 spill?

In the event of a Silver-105 spill, the immediate priority is to prevent the spread of

contamination and minimize personnel exposure. The following "S.W.I.M." protocol should be

initiated:
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Stop the spread: Cover the spill with absorbent paper. For dry spills, dampen the absorbent

paper slightly.

Warn others: Notify all personnel in the immediate vicinity of the spill.

Isolate the area: Cordon off the affected area to prevent unauthorized entry.

Minimize exposure: Evacuate all non-essential personnel from the area.

The Radiation Safety Officer (RSO) must be notified immediately.

Q3: What personal protective equipment (PPE) is required for cleaning up a Silver-105 spill?

Personnel involved in the decontamination of a Silver-105 spill should wear the following

minimum PPE:

Disposable coveralls

Double pair of disposable gloves

Safety goggles or a face shield

Shoe covers

A calibrated radiation survey meter

Q4: What are the permissible limits for surface contamination with Silver-105?

Specific surface contamination limits for Silver-105 are not explicitly defined in all regulations.

However, as a beta-gamma emitter, general limits for such radionuclides can be applied. The

U.S. Nuclear Regulatory Commission (NRC) provides guidelines for acceptable surface

contamination levels.

Level
Average (dpm/100

cm²)

Maximum (dpm/100

cm²)

Removable

(dpm/100 cm²)

Unrestricted Areas 5000 15000 1000

Restricted Areas 2000 - -
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dpm = disintegrations per minute

Source: Adapted from Boston University Radiation Safety Manual and general NRC guidelines.

Q5: How should waste contaminated with Silver-105 be disposed of?

All materials used in the decontamination process, including absorbent paper, wipes, and

disposable PPE, must be treated as radioactive waste. These materials should be collected in

a designated radioactive waste container, clearly labeled with the radionuclide (Silver-105),

date, and activity level. Follow your institution's specific procedures for radioactive waste

disposal.[3][4][5][6][7]

Troubleshooting Guide
This guide addresses common issues that may arise during the decontamination of a Silver-
105 spill.

Problem 1: Standard decontamination with soap and water is not effective.

Cause: Silver compounds can adhere strongly to surfaces, and metallic silver is not readily

soluble in water.

Solution: Use a complexing agent to dissolve the silver. A solution of sodium thiosulfate is

effective in forming a soluble silver-thiosulfate complex, which can then be easily wiped

away.[8][9]

Problem 2: Contamination persists on stainless steel surfaces.

Cause: Silver ions can bind to the surface of stainless steel.

Solution: After initial decontamination with a complexing agent, a mild abrasive or a more

aggressive chelating agent may be necessary. Consult with your RSO before using abrasive

methods, as this can damage the surface and make future decontamination more difficult.

Problem 3: The radiation survey meter shows readings above background after

decontamination.
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Cause: Residual contamination may be present in cracks, crevices, or porous materials. The

decontamination solution may not have had sufficient contact time.

Solution: Repeat the decontamination procedure, ensuring that the decontaminating agent is

in contact with the surface for an adequate amount of time (e.g., 5-10 minutes). For hard-to-

reach areas, use swabs or small brushes soaked in the decontamination solution. If

contamination persists, the area may need to be shielded and left for radioactive decay, or

the contaminated material may need to be removed as waste.

Problem 4: A team member's skin becomes contaminated.

Cause: Accidental contact with the spilled material.

Solution: Immediately flush the affected area with lukewarm water and wash gently with mild

soap.[7] Do not use hot water as it can increase absorption through the skin. Do not abrade

the skin. Notify the RSO immediately for further assessment.

Experimental Protocols
Protocol 1: Preparation of 0.1 M Sodium Thiosulfate
Decontamination Solution
This protocol describes the preparation of a 0.1 M sodium thiosulfate solution, which can be

used as an effective decontamination agent for Silver-105 spills.

Materials:

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Deionized water

Graduated cylinder

Beaker

Stir bar and stir plate

Procedure:
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Weigh out 24.82 grams of sodium thiosulfate pentahydrate.

Add the sodium thiosulfate to a 1-liter beaker.

Add approximately 800 mL of deionized water to the beaker.

Place the stir bar in the beaker and place it on a stir plate.

Stir the solution until the sodium thiosulfate is completely dissolved.

Transfer the solution to a 1-liter graduated cylinder and bring the final volume to 1 liter with

deionized water.

Label the container clearly as "0.1 M Sodium Thiosulfate Decontamination Solution" with the

preparation date.

Protocol 2: Decontamination of a Non-Porous Surface
Contaminated with Silver-105
This protocol provides a step-by-step procedure for decontaminating a non-porous surface

(e.g., stainless steel, glass) after a Silver-105 spill.

Materials:

0.1 M Sodium Thiosulfate Decontamination Solution

Absorbent paper or wipes

Disposable gloves (double pair)

Safety goggles

Shoe covers

Calibrated radiation survey meter

Radioactive waste container
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Procedure:

Initial Survey: Wearing appropriate PPE, use a survey meter to identify the boundaries of the

contaminated area.

Containment: Cover the spill with absorbent paper to prevent further spread.

First Pass (Absorption): Carefully remove the absorbent paper and place it in the radioactive

waste container.

Decontamination:

Saturate a clean wipe with the 0.1 M sodium thiosulfate solution.

Wipe the contaminated area from the outer edge towards the center.

Use a fresh, saturated wipe for each pass.

Place all used wipes in the radioactive waste container.

Dwell Time: For stubborn contamination, apply the sodium thiosulfate solution and allow it to

sit for 5-10 minutes.

Rinsing: Wipe the area with a clean wipe dampened with deionized water to remove any

residual thiosulfate. Place the wipe in the radioactive waste container.

Final Survey: Use the survey meter to check for any remaining contamination. The readings

should be at or near background levels. If contamination is still present, repeat steps 4-7.

Waste Disposal: Seal the radioactive waste container and dispose of it according to your

institution's guidelines.

Personnel Monitoring: After removing PPE, monitor hands and clothing for any

contamination.

Data Presentation
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The following table summarizes the expected effectiveness of common decontamination

agents for Silver-105 based on chemical principles. Note that specific decontamination factors

for Silver-105 are not readily available in the literature.

Decontaminatio

n Agent

Principle of

Action

Expected

Effectiveness

on Silver-105

Suitable

Surfaces
Notes

Soap and Water

Surfactant action

lifts and removes

loose

contamination.

Low to Moderate
Non-porous

surfaces

Generally the

first step for any

loose

contamination.

0.1 M Sodium

Thiosulfate

Forms a soluble

silver-thiosulfate

complex

[Ag(S₂O₃)₂]³⁻.[9]

High

Metals

(especially

stainless steel),

glass, plastics

Highly effective

for silver

compounds.

Commercial

Decontamination

Solutions

Typically contain

chelating agents,

surfactants, and

acids or bases.

Moderate to High

Varies by

product;

generally non-

porous surfaces

Effectiveness

depends on the

specific

formulation.

Dilute Nitric Acid

(e.g., 1-2 M)

Dissolves

metallic silver

and many silver

salts.

High

Acid-resistant

materials (e.g.,

glass, some

plastics)

Corrosive;

should be used

with caution and

only when

necessary.

Neutralize waste

before disposal.

Visualizations
Below are diagrams illustrating key workflows and relationships relevant to Silver-105
decontamination.
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Contain Spill with Absorbent Material

Decontaminate with 0.1 M Sodium Thiosulfate

Survey for Residual Contamination

If not clean

Dispose of Radioactive Waste

If clean

Document the Incident

Click to download full resolution via product page

Caption: Immediate response workflow for a Silver-105 spill.
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Problem Solution Pathway Outcome

Surface Contamination
with ¹⁰⁵Ag

Apply Sodium Thiosulfate
Solution

Formation of Soluble
[Ag(S₂O₃)₂]³⁻ Complex

Physical Removal
(Wiping)

Decontaminated
Surface

Click to download full resolution via product page

Caption: Chemical logic for Silver-105 decontamination using thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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